95058-81-4

Gemcitabine

In Stock

• CAS RN:
• 95058-81-4

• Formula:
• C9H11F2N3O4

• InChI:
• InChI=1S/C9H11F2N3O4/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17)/t4-,6-,7-/m1/s1

• InChIKey:
• SDUQYLNIPVEERB-QPPQHZFASA-N

• Cytidine analog. Antimetabolite. Induces apoptosis. Blocks cytosine nucleotide conversion into the deoxy derivative and blocks incorporation of the thymidine nucleotide into the DNA strand. Shows antitumor effects in vivo.
  Gemcitabine is an anticancer nucleoside analog that inhibits the growth of HL-60 promyelocytic leukemia cells with an LC50 value of 40 nM. It inhibits the growth of MX-1 mammary, CX-1, HC-1, GC3, and VRC5 colon, LX-1, Calu-6, and NCI-H460 lung, and HS766T, PaCa-2, PANC-1, and BxPC-3 pancreatic cancer tumors in mouse xenograft models (45-93% inhibition). Gemcitabine is a prodrug that is metabolized to a diphosphate and triphosphate form in cells. The triphosphate form is incorporated into DNA which induces masked chain termination and cell death. By specifically inhibiting growth arrest and DNA damage inducible protein 45 a (Gadd45a), a key mediator of ac...

Gemctitabine

• CAS RN:
• 103882-85-5; 95058-81-4

• Formula:
• C9H11F2N3O4

• InChI:
• InChI=1S/C9H11F2N3O4/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17)/t4-,6?,7-/m1/s1

• InChIKey:
• SDUQYLNIPVEERB-ZJXFTUPMSA-N

• Gemctitabine is a useful research compound. Its molecular formula is C9H11F2N3O4 and its molecular weight is 263.201. The purity is usually 95%.